Cas no 53866-34-5 (Estrone-d)

Estrone-d Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one-2,4,16,16-d4,3-hydroxy-
• Estrone-2,4,16,16-d4
• Estrone-d4
• 2,4,16,16-D4-estrone
• Aquacrine-d4
• Crinovaryl-d4
• Cristallovar-d4
• Crystogen-d4
• E1-2,4,16,16-d4
• Wynestron-d4
• Estrone-d
• F90860
• SCHEMBL1331279
• Estrone D4 (2,4,16,16-D4)
• 1,3,5(10)-Estratrien-3-ol-17-one-d4
• DTXSID80471456
• HY-B0234S2
• CS-0375634
• Estrone-2,4,16,16-d4, 95 atom % D
• Estrone D4 (2,4,16,16-D4) 100 microg/mL in Acetonitrile
• (3aS,3bR,9bS,11aS)-7-hydroxy-11a-methyl(2,2,6,8-?H?)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• 3-Hydroxyestra-1,3,5(10)-trien-17-one-d4
• (8R,9S,13S,14S)-2,4,16,16-tetradeuterio-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one
• MS-23903
• 53866-34-5
• ESTRONE (2,4,16,16-D4, 97%)
• +Expand

• InChIKey： DNXHEGUUPJUMQT-QSPUTOQOSA-N
• Inchi： InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3D,7D2,10D
• SMILES： CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)O

Computed Properties

• Exact Mass: 274.18700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 274.187086924g/mol
• Heavy Atom Count: 20
• Complexity: 418
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 18
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.81740
• PSA: 37.30000
• Refractive Index: 1.587
• Boiling Point: 445.17°C at 760 mmHg
• Melting Point: 258-260 °C(lit.)
• Flash Point: 189.72°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.182